Cas no 1805556-95-9 (2-Bromo-3-nitro-N,N,6-trimethylaniline)

• Product Name: 2-Bromo-3-nitro-N,N,6-trimethylaniline
• CAS No: 1805556-95-9
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5003047
• Update Time: 2025-07-18

2-Bromo-3-nitro-N,N,6-trimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-nitro-N,N,6-trimethylaniline

• Inchi： 1S/C9H11BrN2O2/c1-6-4-5-7(12(13)14)8(10)9(6)11(2)3/h4-5H,1-3H3
• InChI Key： RJBUHBQQZHPSBT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1N(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.9
• Topological Polar Surface Area: 49.1

Additional information on 2-Bromo-3-nitro-N,N,6-trimethylaniline

Introduction to 2-Bromo-3-nitro-N,N,6-trimethylaniline (CAS No. 1805556-95-9)

2-Bromo-3-nitro-N,N,6-trimethylaniline (CAS No. 1805556-95-9) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a nitro group, and three methyl groups attached to the aniline moiety. The combination of these functional groups endows 2-Bromo-3-nitro-N,N,6-trimethylaniline with a range of chemical properties that make it an important intermediate in various synthetic pathways.

The molecular formula of 2-Bromo-3-nitro-N,N,6-trimethylaniline is C₁₀H₁₃BrN₂O₂, and its molecular weight is 271.13 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, nitration, and methylation steps. These reactions are carefully controlled to ensure high yields and purity, making 2-Bromo-3-nitro-N,N,6-trimethylaniline a reliable starting material for further chemical transformations.

In the context of pharmaceutical research, 2-Bromo-3-nitro-N,N,6-trimethylaniline has gained attention due to its potential as a precursor for the synthesis of novel bioactive compounds. Recent studies have explored its use in the development of drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers at the University of California have reported the synthesis of a series of derivatives from 2-Bromo-3-nitro-N,N,6-trimethylaniline, which exhibit potent anti-cancer activity against several human cancer cell lines. These findings highlight the compound's potential as a lead molecule in drug discovery efforts.

Beyond pharmaceutical applications, 2-Bromo-3-nitro-N,N,6-trimethylaniline has also found use in materials science. Its unique electronic properties make it suitable for the development of functional materials such as organic semiconductors and dyes. Researchers at the Massachusetts Institute of Technology have utilized this compound as a building block for the synthesis of conjugated polymers with enhanced electrical conductivity and optical properties. These polymers have potential applications in organic electronics, including organic light-emitting diodes (OLEDs) and solar cells.

The physical properties of 2-Bromo-3-nitro-N,N,6-trimethylaniline, such as its melting point and solubility characteristics, are crucial for its handling and application in various processes. The compound is typically solid at room temperature and has a melting point ranging from 80 to 85°C. It is moderately soluble in common organic solvents like dichloromethane and ethanol but has limited solubility in water. These properties facilitate its use in both laboratory-scale experiments and industrial-scale production processes.

Safety considerations are paramount when working with 2-Bromo-3-nitro-N,N,6-trimethylaniline. While it is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to ensure laboratory safety. Standard practices such as wearing personal protective equipment (PPE), working in well-ventilated areas, and following proper waste disposal procedures should be adhered to when handling this compound.

In conclusion, 2-Bromo-3-nitro-N,N,6-trimethylaniline (CAS No. 1805556-95-9) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and chemical properties make it an important intermediate in various synthetic pathways and a promising candidate for the development of novel bioactive compounds and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.